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Compound of Interest

Compound Name: EM 1404

Cat. No.: B10758230

Disclaimer: The following information pertains to EM 1404, also known as Oxidized Starch
(E1404), a modified food starch. The term "EM 1404" can be ambiguous. It is critical to confirm
the precise chemical identity of the substance you are handling by consulting the
manufacturer's Safety Data Sheet (SDS) before undertaking any procedures. This guide is
intended for researchers, scientists, and drug development professionals and should
supplement, not replace, formal safety training and institutional protocols.

Oxidized Starch (E1404) is a modified starch produced by treating starch with an oxidizing
agent, such as sodium hypochlorite.[1][2][3] While generally considered to have a low hazard
profile, proper handling and safety precautions are necessary to minimize risks in a laboratory
or research setting. The primary hazards are the potential for dust explosion and slipperiness
when wet.[4]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
EM 1404 (Oxidized Starch).
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Protection Type

Equipment

Purpose

Safety glasses with side-

Eye/Face Protection
goggles.

To protect eyes from airborne
dust particles.[1][4][5]

shields or tightly fitting safety

To prevent inhalation of dust,

NIOSH-approved dust mask or

Respiratory Protection )
respirator.

especially when dust

generation is likely.[5][6]

Recommended for prolonged

PVC or other plastic material

Skin Protection
gloves.

contact or for individuals with

sensitive skin.[4]

Lab coat or other protective

Body Protection )
clothing.

To prevent contact with
clothing.[4][6]

Operational and Disposal Plans

Adherence to proper operational and disposal procedures is crucial for maintaining a safe

working environment.

Procedure

Step-by-Step Guidance

General Handling

1. Use in a well-ventilated area to minimize dust
accumulation. 2. Avoid creating dust clouds.[4]
3. Take precautionary measures against static
discharge, as dust-air mixtures can be
explosive.[4] 4. Avoid contact with eyes and
prolonged skin contact.[4] 5. Practice good
personal hygiene, including washing hands

thoroughly after handling.[4]

Storage

1. Store in a cool, dry, well-ventilated area.[4] 2.
Keep containers tightly closed when not in use.
[5][6] 3. Store away from heat, open flames, and
other ignition sources.[4] 4. Avoid damp or wet

conditions to prevent spoilage.[4]
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Exposure Route First Aid Protocol

1. Move the affected person to fresh air.[4][6] 2.
If breathing is difficult, provide oxygen. If

Inhalation breathing has stopped, give artificial respiration.
[7] 3. Seek medical attention if respiratory

symptoms persist.[4]

1. Wash the affected area with soap and water.
) [4][8] 2. Remove contaminated clothing.[4] 3.
Skin Contact _ o
Seek medical attention if irritation develops and

persists.[4]

1. Immediately flush eyes with plenty of water
for at least 15 minutes, holding eyelids open.[4]

Eye Contact [8] 2. Remove contact lenses if present and
easy to do.[6] 3. Seek medical attention if

irritation persists.[4][6]

1. Rinse mouth with water.[4][6] 2. Do not
Ingestion induce vomiting.[8] 3. Seek medical attention if

symptoms develop.[4][8]

Procedure Step-by-Step Guidance

1. Eliminate all ignition sources from the area.[4]
2. Wear appropriate personal protective
equipment, including respiratory protection.[4] 3.

) Moisten the spilled material with water to

Spill Response ]

prevent airborne dust.[7] 4. Sweep or vacuum
the material into a suitable container for
disposal.[5] 5. Be aware that the material

becomes slippery when wet.[4]

1. Dispose of waste in accordance with local,
) state, and federal regulations.[5] 2. Empty
Disposal ) } ]
containers may retain product residue and

should be handled with care.[5]
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Experimental Workflow: Handling an EM 1404
(Oxidized Starch) Spill

Preparation

Spill Occurs

l

Assess the Spill

&Ainor Spill

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Containment & Cleanup

Eliminate Ignition Sources

l

Moisten with Water to Suppress Dust

l

Sweep or Vacuum Spill

l

Place in Labeled Waste Container

Decontamination & Disposal

Decontaminate Spill Area

Dispose of Waste per Regulations

%nal Step

Restock Spill Kit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for EM 1404
(Oxidized Starch)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10758230#personal-protective-equipment-for-
handling-em-1404]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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